Cas no 37975-62-5 (7,8-Dihydro-6,7-dihydroxy-8,8-dimethyl-2H,6H-benzo[1,2-b:5,4-b']dipyran-2-one; (3'R,4'R)-form, 4'-Me ether, 3'-angeloyl)

• Product Name: 7,8-Dihydro-6,7-dihydroxy-8,8-dimethyl-2H,6H-benzo[1,2-b:5,4-b']dipyran-2-one; (3'R,4'R)-form, 4'-Me ether, 3'-angeloyl
• CAS No: 37975-62-5
• MF: C₂₀H₂₂O₆
• MW: 358.385086536407
• CID: 320787
• Update Time: 2024-02-29

7,8-Dihydro-6,7-dihydroxy-8,8-dimethyl-2H,6H-benzo[1,2-b:5,4-b']dipyran-2-one; (3'R,4'R)-form, 4'-Me ether, 3'-angeloyl Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,2-methyl-,(6R,7R)-7,8-dihydro-6-methoxy-8,8-dimethyl-2-oxo-2H,6H-benzo[1,2-b:5,4-b']dipyran-7-ylester, rel-(-)- (9CI)
• 2H,6H-Benzo[1,2-b:5,4-b']dipyran,2-butenoic acid deriv.
• Peuarin
• CID 101316837
• 2-Methyl-2-butenoic acid [7,8-dihydro-6-methoxy-8,8-dimethyl-2-oxo-2H,6H-benzo[1,2-b:5,4-b']dipyran-7-yl] ester
• 2-Butenoic acid, 2-methyl-, (6R,7R)-7,8-dihydro-6-methoxy-8,8-dimethyl-2-oxo-2H,6H-benzo[1,2-b:5,4-b']dipyran-7-yl ester, rel-(-)- (9CI)
• 7,8-Dihydro-6,7-dihydroxy-8,8-dimethyl-2H,6H-benzo[1,2-b:5,4-b']dipyran-2-one; (3'R,4'R)-form, 4'-Me ether, 3'-angeloyl

• Inchi： 1S/C20H22O6/c1-6-11(2)19(22)25-18-17(23-5)13-9-12-7-8-16(21)24-14(12)10-15(13)26-20(18,3)4/h6-10,17-18H,1-5H3/b11-6+
• InChI Key： VGPPSZXNPGNBJV-IZZDOVSWSA-N
• SMILES： O1C2C=C3C(C=CC(=O)O3)=CC=2C(C(C1(C)C)OC(/C(=C/C)/C)=O)OC

Computed Properties

• Exact Mass: 358.142
• Monoisotopic Mass: 358.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.1

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 471.4±45.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Linear pyranocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Pyranocoumarins Linear pyranocoumarins